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Compound of Interest

Compound Name: Imazalil sulfate

Cat. No.: B166212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Imazalil sulfate is a widely used imidazole fungicide. Accurate quantification of its residues in

various matrices is crucial for regulatory compliance, food safety, and environmental

monitoring. The preparation and proper storage of accurate and stable analytical standards are

fundamental prerequisites for achieving reliable and reproducible analytical results. These

application notes provide detailed protocols for the preparation and storage of imazalil sulfate
analytical standards.

Physicochemical Properties
A summary of the key physicochemical properties of imazalil sulfate is presented in Table 1.

This information is essential for understanding its behavior in different solvents and storage

conditions.

Table 1: Physicochemical Properties of Imazalil Sulfate
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Property Value Reference

Appearance
White to beige crystalline,

hygroscopic powder.
[1]

Molecular Formula C₁₄H₁₄Cl₂N₂O · H₂SO₄ [2]

Molecular Weight 395.26 g/mol [2]

Melting Point 118 - 130°C [1]

Solubility

    Water (20°C) >50 g / 100 mL [1]

    Methanol (20°C) >50 g / 100 mL [1]

    Ethanol (20°C) 36.3 g / 100 mL [1]

    Acetonitrile Soluble [3]

    Acetone Soluble [4]

    DMSO 55 mg/mL [2]

Stability

The solid form is chemically

stable at room temperature in

the absence of light for over 2

years.[1] Aqueous solutions

are stable for at least 8 weeks

at up to 40°C between pH 2.4

and 7.0.[1]

Experimental Protocols
Preparation of Imazalil Sulfate Stock Standard Solution
(1000 µg/mL)
This protocol describes the preparation of a 1000 µg/mL stock solution of imazalil sulfate in

acetonitrile. Acetonitrile is a common solvent for chromatographic analysis and is suitable for

preparing imazalil sulfate standards.
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Materials:

Imazalil sulfate analytical standard (of known purity)

HPLC-grade acetonitrile

Calibrated analytical balance

Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

Calibrated pipettes

Amber glass vials with PTFE-lined caps

Procedure:

Equilibration: Allow the sealed container of the imazalil sulfate analytical standard to

equilibrate to room temperature before opening to prevent condensation.

Weighing: Accurately weigh a sufficient amount of the imazalil sulfate standard. For

example, to prepare 50 mL of a 1000 µg/mL solution, weigh approximately 50 mg of the

standard. The exact mass should be recorded to four decimal places.

Dissolution: Quantitatively transfer the weighed standard to a 50 mL Class A volumetric flask.

Add a small amount of HPLC-grade acetonitrile (approximately 20-25 mL) and sonicate for

5-10 minutes or until the standard is completely dissolved.

Dilution to Volume: Once the standard is fully dissolved and the solution has returned to

room temperature, dilute to the mark with acetonitrile.

Homogenization: Cap the flask and invert it at least 20 times to ensure a homogeneous

solution.

Transfer and Labeling: Transfer the stock solution to a clean, labeled amber glass vial. The

label should include the compound name, concentration, solvent, preparation date, and

analyst's initials.

Preparation of Working Standard Solutions
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Working standard solutions are prepared by diluting the stock solution to the desired

concentration range for calibration curves.

Procedure:

Intermediate Dilutions (if necessary): For preparing low-concentration working standards, it

may be necessary to first prepare an intermediate stock solution (e.g., 10 µg/mL) from the

primary stock solution.

Serial Dilutions: Use calibrated pipettes and Class A volumetric flasks to perform serial

dilutions of the stock or intermediate solution with the same solvent (acetonitrile) to achieve

the desired concentrations for the calibration curve.

Transfer and Labeling: Transfer each working standard to a separate, clearly labeled amber

glass vial.

Storage and Stability
Proper storage is critical to maintain the integrity and accuracy of the analytical standards.

Table 2: Recommended Storage Conditions and Stability
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Standard Type Solvent
Storage
Temperature

Recommended
Duration

Notes

Solid Standard N/A

Room

Temperature (20-

25°C)

> 2 years

Store in a

desiccator,

protected from

light.[1]

Stock Solution Acetonitrile 2-8°C Up to 6 months

Protect from

light. Monitor for

precipitation or

degradation.

Stock Solution DMSO -20°C Up to 1 month

Store under

nitrogen, away

from moisture.[5]

Stock Solution DMSO -80°C Up to 1 year

Store under

nitrogen, away

from moisture.[2]

Working

Solutions
Acetonitrile 2-8°C Up to 1 month

Prepare fresh as

needed for

optimal accuracy.

Aqueous

Solutions

Water (pH 2.4-

7.0)
Up to 40°C At least 8 weeks [1]

General Recommendations:

All solutions should be stored in tightly sealed amber glass vials to prevent solvent

evaporation and photodegradation.

Before use, stored solutions should be allowed to equilibrate to room temperature.

Visually inspect solutions for any signs of precipitation or color change before use.

It is good laboratory practice to periodically check the concentration of the stock solution

against a freshly prepared standard or a certified reference material.
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Safety Precautions
Imazalil sulfate is a hazardous substance and should be handled with appropriate safety

precautions.

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-

resistant gloves when handling the solid standard and its solutions.[6]

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or aerosols.[6]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[6]

Visualizations
The following diagrams illustrate the workflow for the preparation of the analytical standard and

the decision-making process for its storage.
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Caption: Workflow for the preparation of imazalil sulfate analytical standards.
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Form of Standard

Solid Storage
Solution Storage

Acetonitrile Solution DMSO Solution Aqueous Solution
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Solid Solution

Store at Room Temperature
in a desiccator,

protected from light.
Solvent Type?

Acetonitrile DMSO Aqueous (pH 2.4-7.0)

Store at 2-8°C,
protected from light. Storage Temperature? Store up to 40°C

for at least 8 weeks.

-20°C -80°C

Store up to 1 month
(under nitrogen).

Store up to 1 year
(under nitrogen).
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Caption: Decision tree for the storage of imazalil sulfate analytical standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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